2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-bromo-3-methylphenyl)acetamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-bromo-3-methylphenyl)acetamide
• InChI: InChI=1S/C16H14BrN3OS/c1-10-8-11(6-7-12(10)17)18-15(21)9-22-16-19-13-4-2-3-5-14(13)20-16/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key: VHQVHDIFPIKEPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CSC2=NC3=CC=CC=C3N2)Br
• Molecular Formula: C16H14BrN3OS
• Molecular Weight: 376.3 g/mol

Description

2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-bromo-3-methylphenyl)acetamide is a synthetic organic compound that belongs to the class of benzimidazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-bromo-3-methylphenyl)acetamide typically involves the following steps:

Formation of Benzimidazole Core: The benzimidazole core can be synthesized by the condensation of o-phenylenediamine with carbon disulfide under acidic conditions.

Thioether Formation: The benzimidazole derivative is then reacted with a suitable alkylating agent to introduce the sulfanyl group.

Acetamide Formation: The final step involves the acylation of the benzimidazole derivative with 4-bromo-3-methylaniline to form the desired acetamide.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of reaction conditions to maximize yield and purity. This may include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-bromo-3-methylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group (if present) can be reduced to an amine.

Substitution: The bromine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or catalytic hydrogenation can be used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the sulfanyl group would yield sulfoxides or sulfones, while substitution of the bromine atom could yield various substituted derivatives.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Potential use as a pharmaceutical agent due to its biological activities.

Industry: Used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-bromo-3-methylphenyl)acetamide involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological outcomes.

Comparison with Similar Compounds

Similar Compounds

2-(1H-benzimidazol-2-ylsulfanyl)-N-phenylacetamide: Lacks the bromine and methyl groups.

2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-chlorophenyl)acetamide: Contains a chlorine atom instead of bromine.

2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-methylphenyl)acetamide: Lacks the bromine atom.

Uniqueness

The presence of the bromine and methyl groups in 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-bromo-3-methylphenyl)acetamide may confer unique properties, such as increased lipophilicity or altered biological activity, compared to similar compounds.